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Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-803087, a potent and highly selective
agonist for the somatostatin receptor subtype 4 (sst4). This document consolidates key
guantitative data, detailed experimental protocols, and visual representations of its mechanism
of action and experimental evaluation, serving as a critical resource for professionals in
pharmacology and drug development.

Core Compound Characteristics

L-803087 is a non-peptide small molecule that has demonstrated significant therapeutic
potential in preclinical studies due to its high affinity and selectivity for the sst4 receptor. Its
ability to modulate sst4-mediated signaling pathways makes it a valuable tool for investigating
the physiological roles of this receptor and a promising candidate for further drug development.

Quantitative Data Summary

The following tables summarize the binding affinity and functional potency of L-803087 for
human somatostatin receptors.

Table 1: Binding Affinity of L-803087 for Human
Somatostatin Receptor Subtypes
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Receptor Subtype Binding Affinity (Ki, nM)
sstl 199[1]

Sst2 4720[1]

sst3 1280[1]

sst4 0.7[1]

sst5 3880[1]

Table 2: Functional Potency of L-803087 at the Human

sst4 Receptor
Functional Assay Parameter Value (nM)

cAMP Accumulation Assay EC50 0.34

Signaling Pathway

Activation of the sst4 receptor by L-803087 initiates a signaling cascade through a Gi/o protein-
coupled pathway. This primarily results in the inhibition of adenylyl cyclase, leading to a
decrease in intracellular cyclic AMP (cCAMP) levels.
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@dme Agonist (L-803087)

Radioligand Binding Assay

Determine Ki for sst1-sstb

Assess Selectivity Profile

Functional Assays
(CAMP, GTPyS)

Determine EC50 at sst4

Confirm Agonist Activity

End: Characterized Selective Agonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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